Cas no 30434-54-9 (2-Butenoic acid,3-methyl-, 2-methylpropyl ester)

• Product Name: 2-Butenoic acid,3-methyl-, 2-methylpropyl ester
• CAS No: 30434-54-9
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 310488
• PubChem ID: 121709
• Update Time: 2025-04-19

2-Butenoic acid,3-methyl-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-methyl-, 2-methylpropyl ester
• 2-methylpropyl 3-methylbut-2-enoate
• ETHYL 4-HEPTENOATE
• 3-Methyl-2-butenoic acid, 2-methylpropyl ester
• isobutyl 3-methyl-2-butenoate
• SCHEMBL12258071
• 30434-54-9
• EINECS 250-197-4
• OORIYKITSHAVJG-UHFFFAOYSA-N
• AI3-33687
• DTXSID80184519
• NS00028925
• Isobutyl 3-methyl-2-butenoate #
• 2-Butenoic acid, 3-methyl-, 2-methylpropyl ester

• Inchi： 1S/C9H16O2/c1-7(2)5-9(10)11-6-8(3)4/h5,8H,6H2,1-4H3
• InChI Key： OORIYKITSHAVJG-UHFFFAOYSA-N
• SMILES： O(C(/C=C(\C)/C)=O)CC(C)C

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.9

Experimental Properties

• Density: 0.895
• Boiling Point: 187.8°Cat760mmHg
• Flash Point: 65.5°C
• Refractive Index: 1.433
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters